![molecular formula C19H26N4O2 B2739366 N-cyclohexyl-1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide CAS No. 954766-08-6](/img/structure/B2739366.png)
N-cyclohexyl-1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclohexyl-1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide, also known as CCT251545, is a small molecule inhibitor that has gained attention in the scientific community for its potential use in cancer research. The molecule has been found to target a specific protein, called BRD4, which plays a key role in cancer cell growth and survival.
Scientific Research Applications
Synthesis and Characterization
Research in the field of organic chemistry often explores the synthesis and characterization of heterocyclic compounds due to their significant potential in medicinal chemistry and materials science. For example, studies on the synthesis of heterocyclic derivatives through reactions like palladium-catalyzed oxidative cyclization-alkoxycarbonylation showcase methods to produce complex molecules that might share structural similarities with the compound . These methods allow for the creation of a diverse array of derivatives with potential applications in drug development and materials science (Bacchi et al., 2005).
Anticancer and Antimicrobial Applications
Compounds with structural motifs similar to "N-cyclohexyl-1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide" have been investigated for their biological activities, including anticancer and antimicrobial properties. For instance, derivatives of cyclohexyl carboxamide and related structures have shown promising results in inhibiting the growth of various cancer cell lines, indicating potential applications in cancer therapy (Lu et al., 2021). Moreover, some compounds have demonstrated significant antimicrobial activity against a range of microorganisms, suggesting their use in developing new antimicrobial agents (Arpaci et al., 2002).
Neuropharmacological Research
Research into compounds structurally related to "N-cyclohexyl-1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide" also extends to neuropharmacology, where their interactions with various neurotransmitter receptors, such as serotonin receptors, are studied for potential applications in treating psychiatric and neurological disorders (Choi et al., 2015).
properties
IUPAC Name |
N-cyclohexyl-1-(4-methoxyphenyl)-5-propan-2-yltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4O2/c1-13(2)18-17(19(24)20-14-7-5-4-6-8-14)21-22-23(18)15-9-11-16(25-3)12-10-15/h9-14H,4-8H2,1-3H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMYWZEGATLLEHS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(N=NN1C2=CC=C(C=C2)OC)C(=O)NC3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclohexyl-1-(4-methoxyphenyl)-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.